4-Chloro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C18H18ClNO4S/c19-17-9-6-14(18(21)22)12-16(17)13-4-7-15(8-5-13)25(23,24)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11H2,(H,21,22)
• InChI Key: PUVCDJFLDNPVGL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C=CC(=C3)C(=O)O)Cl
• Molecular Formula: C18H18ClNO4S
• DSSTOX Substance ID: DTXSID70692395
• Molecular Weight: 379.9 g/mol
• CAS RN: 1261982-12-0

Description

4-Chloro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% (4-Cl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid) is an organic compound with a molecular formula of C17H18ClNO4S. It is a white crystalline solid that is soluble in organic solvents and has a melting point of 129-131°C. It is used in a variety of scientific research applications, from drug synthesis to biochemistry and physiology.

Mechanism of Action

The mechanism of action of 4-Cl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of inflammatory mediators. In addition, the compound has been shown to inhibit the activity of certain transcription factors, such as NF-κB, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Cl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid are not fully understood. However, the compound has been shown to have anti-inflammatory, antifungal, and anti-cancer effects in laboratory studies. In addition, the compound has been shown to have neuroprotective and antioxidant effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Cl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid in laboratory experiments is that it is relatively inexpensive and easy to synthesize. Additionally, the compound is relatively stable and can be stored for long periods of time without degradation. However, the compound is not water soluble and must be used in organic solvents. In addition, the compound has a relatively low solubility, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for the use of 4-Cl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid in scientific research. For example, the compound could be used to study the effects of drugs on the human body, such as the effects of anti-inflammatory drugs on the cardiovascular system. Additionally, the compound could be used to study the effects of environmental toxins on the human body, such as the effects of air pollution on the lungs. Finally, the compound could be used to study the effects of certain chemicals on the human brain, such as the effects of certain neurotransmitters on mood and behavior.

Synthesis Methods

4-Cl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid can be synthesized by a two-step process. The first step involves the reaction of 4-chlorobenzoic acid and piperidine-1-sulfonyl chloride in the presence of anhydrous potassium carbonate to form 4-chloro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid. The second step involves the recrystallization of the compound to obtain a 95% pure product.

Scientific Research Applications

4-Cl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid has been used in a variety of scientific research applications, including drug synthesis, biochemistry, and physiology. It has been used as a starting material for the synthesis of various drugs, such as anti-inflammatory drugs, antifungal drugs, and anti-cancer drugs. It has also been used in the synthesis of other organic compounds, such as amino acids and peptides. In addition, it has been used in the study of biological processes, such as enzyme kinetics, protein-protein interactions, and signal transduction pathways.